molecular formula C10H7N3 B8759254 3-Methylquinoxaline-5-carbonitrile

3-Methylquinoxaline-5-carbonitrile

Cat. No.: B8759254
M. Wt: 169.18 g/mol
InChI Key: WJFATLXWZSDPJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methylquinoxaline-5-carbonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7N3

Molecular Weight

169.18 g/mol

IUPAC Name

3-methylquinoxaline-5-carbonitrile

InChI

InChI=1S/C10H7N3/c1-7-6-12-9-4-2-3-8(5-11)10(9)13-7/h2-4,6H,1H3

InChI Key

WJFATLXWZSDPJA-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=CC=C2N=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-methyl-8-iodoquinoxaline (730 mg), Zn(CN)2 (423 mg) and Pd(PPh3)4 (313 mg) in DMF (5 mL) was stirred at 60° C. for 5 hours. The reaction solution was cooled, and thereto was added water (10 mL), and the mixture was extracted twice with a mixture of toluene and ethyl acetate (1:1) (50 mL). The organic layers were combined, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1→4/1) to give 2-methyl-8-cyano-quinoxaline (422 mg, 93%) as red brown solid.
Quantity
730 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Zn(CN)2
Quantity
423 mg
Type
catalyst
Reaction Step One
Quantity
313 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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